Cas no 1780277-66-8 (2-tert-butyl-4,5,6,7-tetrahydroindazole-3-carboxylic acid)

• Product Name: 2-tert-butyl-4,5,6,7-tetrahydroindazole-3-carboxylic acid
• CAS No: 1780277-66-8
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5271961
• Update Time: 2026-03-09

2-tert-butyl-4,5,6,7-tetrahydroindazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole-3-carboxylic acid, 2-(1,1-dimethylethyl)-4,5,6,7-tetrahydro-
• 2-tert-butyl-4,5,6,7-tetrahydroindazole-3-carboxylic acid

• Inchi： 1S/C12H18N2O2/c1-12(2,3)14-10(11(15)16)8-6-4-5-7-9(8)13-14/h4-7H2,1-3H3,(H,15,16)
• InChI Key： LPVHSBCNCHTTMA-UHFFFAOYSA-N
• SMILES： N1=C2C(CCCC2)=C(C(O)=O)N1C(C)(C)C

Additional information on 2-tert-butyl-4,5,6,7-tetrahydroindazole-3-carboxylic acid

Comprehensive Analysis of 2-tert-butyl-4,5,6,7-tetrahydroindazole-3-carboxylic acid (CAS No. 1780277-66-8)

2-tert-butyl-4,5,6,7-tetrahydroindazole-3-carboxylic acid (CAS No. 1780277-66-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the tetrahydroindazole family, a class of heterocyclic compounds known for their versatile applications in drug discovery and development. The presence of a tert-butyl group and a carboxylic acid moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine and targeted therapies.

The compound's unique structure, featuring a tetrahydroindazole core, contributes to its stability and reactivity, making it suitable for various chemical modifications. Its CAS No. 1780277-66-8 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial labs. Recent studies have explored its role in modulating enzyme activity, particularly in pathways related to metabolic disorders and neurodegenerative diseases. These applications resonate with the increasing global focus on personalized healthcare and biomarker discovery, topics that dominate modern scientific discourse.

From a synthetic chemistry perspective, 2-tert-butyl-4,5,6,7-tetrahydroindazole-3-carboxylic acid offers a robust platform for derivatization. Its carboxylic acid group allows for easy conjugation with other functional groups, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the pharmaceutical industry's push toward fragment-based drug design and combinatorial chemistry, both of which are hot topics in AI-driven drug discovery. The compound's tert-butyl substituent also enhances its lipophilicity, a critical factor in optimizing drug bioavailability and blood-brain barrier penetration.

In addition to its pharmaceutical potential, 2-tert-butyl-4,5,6,7-tetrahydroindazole-3-carboxylic acid has applications in material science. Its rigid tetrahydroindazole scaffold can be incorporated into polymers or coatings to improve thermal stability and mechanical properties. This versatility makes it a subject of interest for researchers working on smart materials and sustainable chemistry, areas that are increasingly prioritized due to environmental concerns. The compound's CAS No. 1780277-66-8 is often cited in patents related to these innovations, underscoring its commercial value.

Quality control and analytical methods for 2-tert-butyl-4,5,6,7-tetrahydroindazole-3-carboxylic acid are also critical discussion points. Advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure its purity and consistency, which are vital for reproducible research outcomes. These methodologies are frequently searched by lab technicians and quality assurance professionals, reflecting the compound's importance in good manufacturing practices (GMP) and regulatory compliance.

Looking ahead, the demand for 2-tert-butyl-4,5,6,7-tetrahydroindazole-3-carboxylic acid is expected to rise, driven by its multifaceted applications and the broader trends in life sciences and green chemistry. Its role in addressing challenges like drug resistance and sustainable synthesis positions it as a compound of enduring significance. As research continues to uncover new uses for this molecule, its CAS No. 1780277-66-8 will remain a key identifier in scientific literature and industry reports.